Cas no 886761-87-1 (3-Chloro-5-fluoro-2-methylaniline)

• Product Name: 3-Chloro-5-fluoro-2-methylaniline
• CAS No: 886761-87-1
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD03094195
• CID: 890524
• PubChem ID: 2737643
• Update Time: 2024-12-09

3-Chloro-5-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-2-methylaniline
• 2-AMINO-6-CHLORO-4-FLUOROTOLUENE
• 3-chloro-5-fluoro-2-methylBenzenamine
• AK136575
• PubChem3532
• PC2789
• SBB087397
• 3-chloro-5-fluoro-2-methylphenylamine
• FCH1116888
• AX8258143
• 3-Chloro-5-fluoro-2-methylbenzenamine (ACI)
• SCHEMBL22587947
• 886761-87-1
• AKOS022171772
• SB75861
• C76964
• DS-5541
• DB-078105
• CS-0186807
• C7H7ClFN
• DTXSID70372201

• MDL： MFCD03094195
• Inchi： 1S/C7H7ClFN/c1-4-6(8)2-5(9)3-7(4)10/h2-3H,10H2,1H3
• InChI Key： WAPXWUPJSPGPSS-UHFFFAOYSA-N
• SMILES： FC1C=C(N)C(C)=C(Cl)C=1

Computed Properties

• Exact Mass: 159.0251051g/mol
• Monoisotopic Mass: 159.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.3

3-Chloro-5-fluoro-2-methylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes